2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzenesulfonamide
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Description
2,6-difluoro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H19F2NO4S and its molecular weight is 371.4. The purity is usually 95%.
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Scientific Research Applications
Biotransformation and Environmental Degradation
Biotransformation of Perfluorooctanesulfonamides
Research has indicated that perfluorooctanesulfonamides undergo biotransformation leading to the accumulation of perfluorooctanesulfonate (PFOS) in the environment. Studies involving rat liver microsomes showed N-dealkylation and O-glucuronidation pathways, highlighting the environmental persistence and bioaccumulation potential of these compounds (Xu et al., 2004).
Degradation in Advanced Oxidation Processes
Investigation into the degradation of 6:2 fluorotelomer sulfonate, a PFOS alternative, under various advanced oxidation processes revealed that UV/H2O2 was most effective. The study provided insights into potential environmental remediation techniques for these persistent compounds (Yang et al., 2014).
Synthetic Applications and Pharmacological Potentials
Synthesis of HIV Protease Inhibitors
A new series of amino perfluoroalkanesulfonamide compounds showed high efficiency as catalysts in the synthesis of intermediates for HIV protease inhibitors, demonstrating the compound's utility in medicinal chemistry (Lutete & Ikemoto, 2017).
Antioxidant, Anticancer, and Anti-HCV Agents
A study on celecoxib derivatives containing a sulfonamide group revealed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research underscores the diverse pharmacological applications of sulfonamide-based compounds (Küçükgüzel et al., 2013).
Liquid Crystalline Polysiloxanes
New Fluorinated Monomers for Polysiloxanes
Research into fluorinated monomers with an ester function in the spacer highlighted their application in creating side-chain liquid crystalline polysiloxanes. These compounds, which exhibit smectogen properties, have potential use in advanced materials and displays (Bracon et al., 2000).
Properties
IUPAC Name |
2,6-difluoro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F2NO4S/c1-12-5-7-13(8-6-12)16(24-10-9-21)11-20-25(22,23)17-14(18)3-2-4-15(17)19/h2-8,16,20-21H,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIMFNPYBHGBPAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=C(C=CC=C2F)F)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.